Cas no 1823366-82-0 (4-Chloro-2-fluoro-6-methoxybenzonitrile)

• Product Name: 4-Chloro-2-fluoro-6-methoxybenzonitrile
• CAS No: 1823366-82-0
• MF: C₈H₅ClFNO
• MW: 185.582804441452
• CID: 4727896
• Update Time: 2025-10-24

4-Chloro-2-fluoro-6-methoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-fluoro-6-methoxybenzonitrile
• FCH2496308
• AX8260176

• Inchi： 1S/C8H5ClFNO/c1-12-8-3-5(9)2-7(10)6(8)4-11/h2-3H,1H3
• InChI Key： ORCMJSFIOSMTDE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(C#N)=C(C=1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 203
• Topological Polar Surface Area: 33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 4-Chloro-2-fluoro-6-methoxybenzonitrile

4-Chloro-2-fluoro-6-methoxybenzonitrile (CAS No. 1823366-82-0): A Versatile Intermediate in Modern Chemical Synthesis

The 4-Chloro-2-fluoro-6-methoxybenzonitrile (CAS No. 1823366-82-0) is an important halogenated benzonitrile derivative that has gained significant attention in pharmaceutical and agrochemical research. This fluorinated aromatic compound serves as a crucial building block in the synthesis of various bioactive molecules, particularly in the development of novel crop protection agents and pharmaceutical intermediates.

Chemically, 4-Chloro-2-fluoro-6-methoxybenzonitrile features a unique combination of substituents that make it particularly valuable in structure-activity relationship (SAR) studies. The presence of both electron-withdrawing (cyano and fluoro) and electron-donating (methoxy) groups on the aromatic ring creates interesting electronic properties that influence its reactivity in various chemical transformations.

Recent trends in chemical research show growing interest in fluorinated building blocks like 4-Chloro-2-fluoro-6-methoxybenzonitrile, especially in the context of green chemistry and sustainable synthesis. Many researchers are exploring how such compounds can be used in atom-economical reactions and catalytic processes to minimize waste generation.

In pharmaceutical applications, this compound has shown promise as a precursor for kinase inhibitor development, particularly in the field of cancer research. Its structural features allow for strategic modifications that can enhance drug-target interactions while maintaining favorable pharmacokinetic properties.

The agrochemical industry has also benefited from 4-Chloro-2-fluoro-6-methoxybenzonitrile, where it serves as a key intermediate in the synthesis of next-generation herbicides and pesticides. The compound's stability and reactivity make it ideal for creating molecules with improved environmental profiles and target specificity.

From a synthetic chemistry perspective, the ortho-fluoro substitution in 4-Chloro-2-fluoro-6-methoxybenzonitrile presents interesting opportunities for regioselective functionalization. This characteristic is particularly valuable in metal-catalyzed cross-coupling reactions, which are fundamental to modern drug discovery processes.

Market analysis indicates growing demand for halogenated benzonitrile derivatives, with 4-Chloro-2-fluoro-6-methoxybenzonitrile being among the most sought-after intermediates. This trend aligns with the increasing need for specialty chemicals in both pharmaceutical and agricultural sectors.

Quality control of 4-Chloro-2-fluoro-6-methoxybenzonitrile typically involves advanced analytical techniques such as HPLC, GC-MS, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements necessary for high-value applications in research and industry.

Storage and handling of 4-Chloro-2-fluoro-6-methoxybenzonitrile require standard laboratory precautions. The compound should be kept in airtight containers away from moisture and light to maintain its stability over extended periods.

Recent innovations in continuous flow chemistry have opened new possibilities for the efficient production of 4-Chloro-2-fluoro-6-methoxybenzonitrile. These advancements address common challenges in scale-up processes while improving yield and reducing production costs.

The environmental fate of 4-Chloro-2-fluoro-6-methoxybenzonitrile and its derivatives has become an important research area, particularly in relation to biodegradation pathways and ecotoxicological profiles. These studies contribute to the development of more environmentally friendly chemical products.

Intellectual property landscapes surrounding halogenated benzonitrile compounds continue to evolve, with several patents filed for novel applications of 4-Chloro-2-fluoro-6-methoxybenzonitrile in various fields. This reflects the compound's ongoing importance in innovation-driven industries.

Future research directions for 4-Chloro-2-fluoro-6-methoxybenzonitrile include exploring its potential in material science applications, particularly in the development of specialty polymers and functional materials with unique electronic properties.

For researchers working with 4-Chloro-2-fluoro-6-methoxybenzonitrile, understanding its structure-property relationships is crucial for maximizing its utility in synthetic applications. The compound's versatility makes it a valuable tool in medicinal chemistry and agrochemical design.